Cas no 2229160-41-0 (1-(2,5-difluorophenyl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(2,5-difluorophenyl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2229160-41-0
• MF: C₁₀H₉F₄N
• MW: 219.178776502609
• CID: 5952014
• PubChem ID: 165654260
• Update Time: 2025-11-01

1-(2,5-difluorophenyl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluorophenyl)-3,3-difluorocyclobutan-1-amine
• EN300-1971655
• 2229160-41-0

• Inchi： 1S/C10H9F4N/c11-6-1-2-8(12)7(3-6)9(15)4-10(13,14)5-9/h1-3H,4-5,15H2
• InChI Key： QMSGOOCQGFLTLE-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=C(C=CC=2F)F)(C1)N)F

Computed Properties

• Exact Mass: 219.06711194g/mol
• Monoisotopic Mass: 219.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,5-difluorophenyl)-3,3-difluorocyclobutan-1-amine

1-(2,5-difluorophenyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2229160-41-0): A Comprehensive Overview

1-(2,5-difluorophenyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2229160-41-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclobutane ring and multiple fluorine substituents, which contribute to its distinct chemical and biological properties. The compound's potential applications in drug discovery and development are currently being explored through various preclinical and clinical studies.

The cyclobutane ring in 1-(2,5-difluorophenyl)-3,3-difluorocyclobutan-1-amine is a key structural element that imparts rigidity and conformational stability to the molecule. This rigidity can influence the compound's interactions with biological targets, such as receptors and enzymes, thereby modulating its pharmacological activity. The presence of fluorine atoms further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 1-(2,5-difluorophenyl)-3,3-difluorocyclobutan-1-amine as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are implicated in numerous diseases. The ability of this compound to selectively bind to specific GPCRs has been demonstrated in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for conditions such as anxiety disorders, depression, and pain management.

In addition to its GPCR modulation properties, 1-(2,5-difluorophenyl)-3,3-difluorocyclobutan-1-amine has also shown promise in neurodegenerative disease research. Preclinical studies have indicated that the compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that the compound may have therapeutic potential for diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-(2,5-difluorophenyl)-3,3-difluorocyclobutan-1-amine involves several well-established chemical reactions, including nucleophilic substitution and cyclization steps. The synthetic route has been optimized to ensure high yields and purity, making it feasible for large-scale production. The compound's stability under various conditions has also been extensively studied, confirming its suitability for long-term storage and transportation.

To further evaluate the safety and efficacy of 1-(2,5-difluorophenyl)-3,3-difluorocyclobutan-1-amine, ongoing clinical trials are being conducted. These trials aim to assess the compound's pharmacokinetic profile, safety in human subjects, and its effectiveness in treating specific medical conditions. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

In conclusion, 1-(2,5-difluorophenyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2229160-41-0) represents a promising candidate for drug development due to its unique chemical structure and potential therapeutic applications. Continued research and clinical evaluation will provide valuable insights into its full range of biological activities and safety profile, paving the way for its potential use in treating various medical conditions.